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Compound of Interest

2-Methyl-5-nitrobenzenesulfonyl
Compound Name:
chloride

Cat. No.: B137877

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of 2-Methyl-5-nitrobenzenesulfonyl
chloride, a key intermediate in organic synthesis and pharmaceutical development. It details
the compound's molecular structure, physicochemical properties, synthesis protocols, and
safety information, presented in a format tailored for scientific and research applications.

Molecular Structure and Chemical Identity

2-Methyl-5-nitrobenzenesulfonyl chloride is an organic compound featuring a benzene ring
substituted with a methyl group, a nitro group, and a sulfonyl chloride group. Its empirical
formula is C7HeCINO4S.[1][2][3] The precise arrangement of these functional groups on the
benzene ring is critical to its reactivity and utility as a chemical intermediate.

Below is a two-dimensional representation of the molecular structure, generated using the DOT
language.
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Caption: 2D chemical structure of 2-Methyl-5-nitrobenzenesulfonyl chloride.

Table 1: Chemical Identifiers

Identifier Value

CAS Number 121-02-8[1][2][3]

EC Number 204-444-8[1][2][4]

PubChem CID 8457[3]

MDL Number MFCD00051695[3]

INChl Key WPGVQDHXOUAJBW-UHFFFAOYSA-N
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| SMILES String | Cclccc(cclS(Cl)(=0)=0)--INVALID-LINK--=0 |

Physicochemical Properties

The physical and chemical properties of 2-Methyl-5-nitrobenzenesulfonyl chloride are
summarized below. These characteristics are essential for its handling, storage, and application
in chemical reactions.

Table 2: Physicochemical Properties

Property Value

Molecular Formula C7HeCINO4S[1][2][3]
Molecular Weight 235.64 g/mol [1][31[4]
Appearance Solid

Melting Point 41-45 °C

Boiling Point 135-137 °C at 0.7 mmHg[1]
Density ~1.528 g/cm?3[2][4]
Solubility Soluble in Toluene[1][3]

| Flash Point | >110 °C (>230 °F) |

Synthesis Protocol

2-Methyl-5-nitrobenzenesulfonyl chloride is synthesized via the sulfonation of p-nitrotoluene.
The following protocol is based on established chemical manufacturing methods.[5]

Experimental Protocol: Sulfonation of p-Nitrotoluene

e Reaction Setup: In a suitable reaction vessel, dissolve p-nitrotoluene in an organic solvent
such as dichloromethane, chlorobenzene, or chloroform.[5]

o Addition of Reagent: While stirring, add chlorosulfonic acid to the solution. The weight ratio of
p-nitrotoluene to chlorosulfonic acid should be maintained between 1:1.2 and 1:1.5.[5]
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e Reaction: Continue stirring the mixture to allow the sulfonation reaction to proceed to
completion.[5]

o Work-up:

o Quench the reaction by adding water, with a volume of 0.3-0.4 times that of the organic
solvent used.[5]

o Perform 2-3 water washes, separating the organic phase after each wash.[5]

« |solation: Concentrate the resulting organic phase to isolate the final product, 2-Methyl-5-
nitrobenzenesulfonyl chloride.[5]

The workflow for this synthesis is illustrated in the diagram below.
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Caption: Workflow for the synthesis of 2-Methyl-5-nitrobenzenesulfonyl chloride.
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Applications in Drug Development

2-Methyl-5-nitrobenzenesulfonyl chloride serves as a crucial intermediate in the synthesis of
various pharmaceutical compounds. Notably, it is used in the preparation of inhibitors for
phosphodiesterase 7 (PDE7) and various kinase enzymes.[1][4] Its reactive sulfonyl chloride
group allows for the facile introduction of the 2-methyl-5-nitrophenylsulfonyl moiety into target
molecules, a common step in building complex molecular scaffolds for drug candidates.

Safety and Handling

This compound is classified as corrosive and can cause severe skin burns and eye damage.[4]
Appropriate personal protective equipment (PPE), including eye shields, face shields, and
gloves, must be worn during handling.[3]

Table 3: GHS Hazard Information

Category Information
Pictogram GHSO05 (Corrosion)[3]
Signal Word Danger][3]

H314: Causes severe skin burns and eye
Hazard Statement
damage[4]

P260, P280, P303+P361+P353,

Precautionary Statements
P305+P351+P338, P310[4]

| Storage Class | 8A - Combustible corrosive hazardous materials |

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-Methyl-5-
nitrobenzenesulfonyl Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b137877#2-methyl-5-nitrobenzenesulfonyl-chloride-
molecular-structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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